Cas no 2090907-18-7 (3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-)
3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-
-
- Inchi: 1S/C10H10ClN3O/c11-9-3-10(13-5-7(9)4-12)14-2-1-8(15)6-14/h3,5,8,15H,1-2,6H2
- InChI Key: FJVNAGQOPJDSCM-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCC(O)C2)=CC(Cl)=C1C#N
3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262094-1.0g |
4-chloro-6-(3-hydroxypyrrolidin-1-yl)pyridine-3-carbonitrile |
2090907-18-7 | 1.0g |
$0.0 | 2023-03-01 |
3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-
Comprehensive Overview of 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS No. 2090907-18-7)
The compound 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS No. 2090907-18-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core substituted with a chloro group and a hydroxy-pyrrolidinyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.
One of the key reasons for the growing interest in 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- is its versatility in medicinal chemistry. The presence of both nitrile and hydroxy-pyrrolidine functional groups allows for further derivatization, enabling the development of novel therapeutic agents. Recent studies have highlighted its role in the design of kinase inhibitors, which are crucial in oncology and autoimmune disease treatments. This aligns with the current trend in AI-driven drug discovery, where computational models are used to predict the efficacy of such compounds, reducing time and costs in preclinical development.
In addition to its pharmaceutical applications, 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- is also being investigated for its potential in sustainable agriculture. With the global push toward eco-friendly pest control solutions, this compound's structural motifs are being explored for their ability to interact with plant pathogens while minimizing environmental impact. This resonates with the increasing demand for green chemistry solutions, a topic frequently searched by researchers and industry professionals alike.
The synthesis of 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- often involves multi-step reactions, including palladium-catalyzed cross-coupling and selective functionalization of the pyridine ring. These methods are widely discussed in academic literature and patent filings, reflecting the compound's commercial and scientific relevance. For those searching for high-yield synthetic routes or scalable production methods, this compound serves as an excellent case study in modern organic synthesis.
Another area of interest is the compound's potential role in neurological research. The pyrrolidine moiety is a common feature in neuroactive molecules, and its combination with a chloro-pyridine scaffold could offer new avenues for modulating neurotransmitter systems. This is particularly relevant given the rising prevalence of neurodegenerative diseases and the need for innovative treatments, a topic frequently queried in biomedical search engines.
From a regulatory perspective, 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- is not classified as a hazardous material, making it accessible for research and industrial use. However, proper handling and disposal protocols should always be followed to ensure safety. This aligns with the broader industry focus on lab safety and responsible chemical management, which are hot topics in scientific communities and online forums.
In summary, 3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS No. 2090907-18-7) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional group diversity make it a valuable tool for researchers exploring next-generation therapeutics and sustainable technologies. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research and development.
2090907-18-7 (3-Pyridinecarbonitrile, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)